![molecular formula C6H15NS B6154873 2-[methyl(propan-2-yl)amino]ethane-1-thiol CAS No. 36759-66-7](/img/no-structure.png)
2-[methyl(propan-2-yl)amino]ethane-1-thiol
Overview
Description
2-[Methyl(propan-2-yl)amino]ethane-1-thiol (MPAET) is an organosulfur compound with a wide range of applications in the field of science and technology. It is a colorless liquid with a low melting point and a pungent odor. MPAET is an important precursor for the synthesis of compounds with biological and medicinal properties. It has been extensively studied and used in various fields such as materials science, drug discovery, and biochemistry.
Mechanism of Action
2-[methyl(propan-2-yl)amino]ethane-1-thiol is an organosulfur compound that has both nucleophilic and electrophilic properties. It can react with both electron-rich and electron-poor compounds. It can also form complexes with metal ions, such as zinc and iron. The nucleophilic properties of this compound allow it to react with electrophilic compounds, such as aldehydes, ketones, and amines. The electrophilic properties of this compound allow it to react with nucleophilic compounds, such as alcohols and thiols.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. In addition, it has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2-[methyl(propan-2-yl)amino]ethane-1-thiol has a number of advantages and limitations when used in lab experiments. The main advantage is its low cost and availability. It is also relatively easy to synthesize and is stable in aqueous solutions. The main limitation is its low solubility in water, which can limit its use in certain experiments.
Future Directions
The future of 2-[methyl(propan-2-yl)amino]ethane-1-thiol research is very promising. It has been used in the development of novel drugs and in the synthesis of polymeric materials. It is also being investigated for its potential use in the treatment of cancer and other diseases. In addition, it is being explored for its potential use in the detection of metal ions and in the synthesis of peptides and proteins. Finally, it is being investigated for its potential use as a reagent in the synthesis of other compounds.
Synthesis Methods
2-[methyl(propan-2-yl)amino]ethane-1-thiol can be synthesized in a number of ways. The most common method is the reaction of ethyl mercaptan with methylmagnesium bromide in diethyl ether. This reaction produces the desired product in high yield. Other methods include the reaction of ethyl mercaptan with sodium ethoxide in methanol and the reaction of ethyl mercaptan with sodium methoxide in methanol.
Scientific Research Applications
2-[methyl(propan-2-yl)amino]ethane-1-thiol is widely used in scientific research. It has been used in the synthesis of various compounds with biological and medicinal properties. It has also been used in the synthesis of polymeric materials and in the development of novel drugs. It is also used as a reagent for the detection of metal ions and for the synthesis of peptides and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[methyl(propan-2-yl)amino]ethane-1-thiol involves the reaction of 2-chloroethanethiol with methyl(propan-2-yl)amine.", "Starting Materials": [ "2-chloroethanethiol", "methyl(propan-2-yl)amine" ], "Reaction": [ "To a solution of 2-chloroethanethiol in anhydrous THF, add methyl(propan-2-yl)amine dropwise under stirring at room temperature.", "Heat the reaction mixture at reflux for 24 hours.", "Cool the reaction mixture to room temperature and filter the precipitated product.", "Wash the product with cold THF and dry under vacuum to obtain 2-[methyl(propan-2-yl)amino]ethane-1-thiol as a white solid." ] } | |
CAS RN |
36759-66-7 |
Molecular Formula |
C6H15NS |
Molecular Weight |
133.3 |
Purity |
95 |
Origin of Product |
United States |
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